Cas no 6980-18-3 (Kasugamycin(~70%))
Kasugamycin(~70%) Chemical and Physical Properties
Names and Identifiers
-
- Kasugamycin 3-O-[2-Amino-4-[(carboxyiminomethyl)amino]-2,3,4,6-tetradeoxy-.alpha.-D-arabinobexopyranosyl-D-chiro-inositol kasuminl 3-O-[2-Amino-4-[(carboxyiminomethyl)amino]2,3,4,6-tetradeoxy-1-D-arabinohexopyranosyl]-D-chiroinoxitol
- D-chiro-Inositol, 3-O-(2-amino-4-((carboxyiminomethyl)amino)-2,3,4,6-te tradeoxy- alpha-D-arabino-hexopyranosyl)-
- Kasugamycin
- [5-amino-2-methyl-6-(2,3,4,5,6-pentahydroxycyclohexyloxy)tetrahydropyran-3-yl]amino-α-iminoacetic acid
- 1L-1,3,4
- 2,5,6-1-deoxy-2,3,4,5,6-pentahydroxycyclohexyl 2-amino-2,3,4,6-tetradeoxy-4-(α-iminoglycino)-α-D-arabino-hexopyranoside
- 3-O-[2-amino-4-[(carboxyiminomethyl)amino]-2,3,4,6-tetradeoxy-α-D-arabino-hexopyranosyl]-D-chiro-inositol
- Kasugamycin base
- KASUGAMYCIN HYDROCHLORIDE
- kasumin
- kasumin-bordeaux
- kasuminl
- kasurabcide
- KSM
- Q3193879
- SCHEMBL16011710
- CHEBI:81419
- NSC-100858
- AKOS025310863
- alpha-D-lyxo-
- 2-[[(2R,3S,5S,6R)-5-amino-2-methyl-6-[(2R,3S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexoxy]tetrahydropyran-3-yl]amino]-2-imino-acetic acid
- 3-O-[2-amino-4-[(carboxyiminomethyl)amino]-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranosyl]-D-chiro-inositol
- 6980-18-3
- 2-amino-2-[(2R,3S,5S,6R)-5-amino-2-methyl-6-[(2R,3S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyoxan-3-yl]iminoacetic acid
- SR-05000001429-1
- PD040309
- HSDB 6695
- NSC 100858
- (1s,2r,3s,4r,5s,6s)-2,3,4,5,6-Pentahydroxycyclohexyl 2-Amino-4-{[carboxy(Imino)methyl]amino}-2,3,4,6-Tetradeoxy-Alpha-D-Arabino-Hexopyranoside
- UNII-O957UYB9DY
- 2-AMINO-4-{[CARBOXY(IMINO)METHYL]AMINO}-2,3,4,6-TETRADEOXY-ALPHA-D-ARABINO-HEXOPYRANOSIDE
- SCHEMBL70535
- D-chiro-Inositol, 3-O-(2-amino-4-((carboxyiminomethyl)amino)-2,3,4,6-tetradeoxy-.alpha.-D-arabino-hexopyranosyl)-
- CHEMBL1631109
- Kasu B
- SR-05000001429
- (1S,2R,3S,4R,5S,6S)-2,3,4,5,6-PENTAHYDROXYCYCLOHEXYL
- D-chiro-Inositol, 3-O-(2-amino-4-((carboxyiminomethyl)amino)-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranosyl)-
- 2-((2R,3S,5S,6R)-5-amino-2-methyl-6-((1S,2R,3S,4R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyloxy)tetrahydro-2H-pyran-3-ylamino)-2-iminoacetic acid
- (1S,2R,3S,4R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl 2-amino-4-{[(Z)-carboxy(imino)methyl]amino}-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranoside
- SCHEMBL12858482
- EINECS 234-260-3
- DTXSID1040374
- 11030-24-3
- HMS2089A11
- 3-O-(2-Amino-4-((carboxyiminomethyl)amino)-2,3,4,6-tetradeoxy-alpha-D-arabino-hexopyranosyl)-D-chiro-inositol sulphate
- KSG
- Kasumin L
- PVTHJAPFENJVNC-MHRBZPPQSA-N
- C17968
- BRN 1403823
- O957UYB9DY
- Kasumin 2L
- KASUGAMYCIN [HSDB]
- d-Inositol
- KASUAGAMYCIN
- CS-0013930
- HY-B1864
- 2-amino-2-[(2R,3S,5S,6R)-5-amino-2-methyl-6-[(2S,3S,5S,6R)-2,3,4,5,6-pentahydroxycyclohexyl]oxyoxan-3-yl]iminoacetic acid
- Kasugamycin(~70%)
-
- MDL: MFCD00136694
- Inchi: 1S/C14H25N3O9/c1-3-5(17-12(16)13(23)24)2-4(15)14(25-3)26-11-9(21)7(19)6(18)8(20)10(11)22/h3-11,14,18-22H,2,15H2,1H3,(H2,16,17)(H,23,24)/t3-,4+,5+,6?,7+,8+,9-,10+,11?,14-/m1/s1
- InChI Key: PVTHJAPFENJVNC-UQTMRZPGSA-N
- SMILES: O([C@@H]1[C@H](C[C@@H]([C@@H](C)O1)/N=C(/C(=O)O)\N)N)C1[C@@H]([C@H](C([C@@H]([C@@H]1O)O)O)O)O
Computed Properties
- Exact Mass: 379.15900
- Monoisotopic Mass: 379.15907938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 532
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.7
- Topological Polar Surface Area: 221Ų
Experimental Properties
- Color/Form: Its hydrochloride salt is white needle or flake crystal.
- Density: 1.2554 (rough estimate)
- Boiling Point: 585.9°C at 760 mmHg
- Refractive Index: 1.5700 (estimate)
- PSA: 218.81000
- LogP: -3.13710
Kasugamycin(~70%) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM182069-1g |
2-(((2R,3S,5S,6R)-5-amino-2-methyl-6-(((1S,2R,3S,4S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3-yl)amino)-2-iminoacetic acid |
6980-18-3 | 95% | 1g |
$430 | 2021-08-05 | |
| TRC | K139905-1g |
Kasugamycin(~70%) |
6980-18-3 | 1g |
$64.00 | 2023-05-18 | ||
| TRC | K139905-10g |
Kasugamycin(~70%) |
6980-18-3 | 10g |
$81.00 | 2023-05-18 | ||
| TRC | K139905-50g |
Kasugamycin(~70%) |
6980-18-3 | 50g |
$115.00 | 2023-05-18 | ||
| TRC | K139905-100g |
Kasugamycin(~70%) |
6980-18-3 | 100g |
$173.00 | 2023-05-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | K93400-25g |
Kasugamycin |
6980-18-3 | 25g |
¥1812.0 | 2021-09-09 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | K93400-5g |
Kasugamycin |
6980-18-3 | 5g |
¥562.0 | 2021-09-09 | ||
| Chemenu | CM182069-1g |
2-(((2R,3S,5S,6R)-5-amino-2-methyl-6-(((1S,2R,3S,4S,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl)oxy)tetrahydro-2H-pyran-3-yl)amino)-2-iminoacetic acid |
6980-18-3 | 95% | 1g |
$430 | 2024-07-24 | |
| A2B Chem LLC | AH21941-500mg |
α-D-lyxo- |
6980-18-3 | 500mg |
$139.00 | 2023-12-30 |
Kasugamycin(~70%) Suppliers
Kasugamycin(~70%) Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on Kasugamycin(~70%)
Comprehensive Overview of Kasugamycin(~70%) (CAS No. 6980-18-3): Applications, Mechanism, and Industry Insights
Kasugamycin(~70%) (CAS No. 6980-18-3) is a widely recognized antibiotic and agricultural fungicide derived from Streptomyces kasugaensis. With its unique antimicrobial properties, this compound has gained significant attention in both crop protection and biomedical research. Its 70% purity formulation is particularly valued for balancing efficacy and cost-effectiveness, making it a preferred choice for large-scale agricultural applications.
The rise of sustainable farming practices and organic agriculture has increased demand for Kasugamycin(~70%) as an alternative to harsher chemical treatments. Farmers frequently search for "Kasugamycin for bacterial blight" or "eco-friendly rice disease control," reflecting its primary use against Xanthomonas oryzae, the pathogen causing rice bacterial leaf blight. Recent studies also explore its potential in "antibiotic resistance management" due to its distinct protein synthesis inhibition mechanism.
From a biochemical perspective, Kasugamycin(~70%) (CAS No. 6980-18-3) operates by specifically binding to the 30S ribosomal subunit, preventing initiation complex formation in susceptible bacteria. This mode of action differs from other aminoglycosides, explaining its effectiveness against strains resistant to common antibiotics. Research queries like "Kasugamycin mechanism PDF" or "ribosomal targeting antibiotics" demonstrate growing scientific interest in this compound's unique properties.
In formulation technology, the 70% concentration represents an optimal balance between biological activity and product stability. Manufacturers often combine it with adjuvants or chelating agents to enhance field performance. Industry professionals frequently search for "Kasugamycin solubility enhancers" or "compatible tank mix partners," highlighting practical formulation challenges. Recent advances in nanocarrier delivery systems have further improved its rainfastness and leaf penetration characteristics.
The environmental profile of Kasugamycin(~70%) remains a key discussion point, with searches for "Kasugamycin half-life in soil" and "non-target organism safety" reflecting regulatory concerns. Compared to synthetic pesticides, it demonstrates favorable biodegradation kinetics and minimal bioaccumulation risk. However, proper resistance management through rotation with other modes of action is strongly recommended to preserve its long-term utility.
Emerging applications in horticulture and ornamental plant protection have expanded the market for Kasugamycin(~70%). Growers increasingly inquire about "Kasugamycin for fire blight" in apple/pear orchards or "rose black spot treatment." The compound's systemic activity and curative potential make it valuable for these high-value crops where cosmetic standards are stringent.
Quality control of Kasugamycin(~70%) involves rigorous HPLC analysis to verify potency and detect impurities. Analytical chemists often search for "CAS 6980-18-3 testing methods" or "Kasugamycin reference standards," underscoring the importance of precise quantification. The 70% active ingredient specification typically includes allowances for isomeric forms and manufacturing byproducts that don't compromise field performance.
Global regulatory status varies significantly, with searches for "Kasugamycin EU approval" or "EPA re-evaluation status" reflecting the dynamic compliance landscape. While approved in many Asian and American markets for specific crops, some jurisdictions restrict use due to antibiotic stewardship policies. This has spurred development of residue testing methods and pre-harvest interval guidelines to ensure food safety.
In research settings, Kasugamycin(~70%) serves as a valuable molecular biology tool for studying translation initiation. Scientists investigating "bacterial ribosome structure" or "protein synthesis inhibitors" frequently utilize this compound. Its ability to differentially affect prokaryotic vs eukaryotic ribosomes makes it particularly useful for selective pressure experiments in genetic studies.
The future of Kasugamycin(~70%) (CAS No. 6980-18-3) lies in precision agriculture applications and combination therapies. Emerging search trends like "Kasugamycin drone application rates" and "synergy with plant elicitors" point toward next-generation uses. As agricultural systems face increasing pressure from climate change-induced disease spread, this versatile compound will likely play an expanding role in integrated pest management strategies worldwide.
6980-18-3 (Kasugamycin(~70%)) Related Products
- 141506-21-0(Kasugamycin sulfate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)